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Compound of Interest

Compound Name: Xylenol Blue

Cat. No.: B090819 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth examination of the chemical and physical properties of

Xylenol Blue, a vital sulfonephthalein dye. It serves as a technical resource, detailing its

molecular structure, physicochemical characteristics, mechanism of action as a pH indicator,

and its applications in scientific research and industry.

Chemical Identity and Structure
Xylenol Blue, systematically known as 4,4'-(3H-2,1-Benzoxathiol-3-ylidene)bis[2,5-

dimethylphenol] S,S-dioxide, is a triphenylmethane dye belonging to the sulfonephthalein class.

[1] Its core structure consists of a sultone ring derived from o-sulfobenzoic acid, attached to two

p-xylenol moieties. This complex aromatic structure is responsible for its vibrant color changes

in response to varying pH levels.

The unique chemical identifiers and molecular representations for Xylenol Blue are provided

below for computational and reference purposes.
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Identifier Value

CAS Number 125-31-5[1][2][3][4]

Molecular Formula C₂₃H₂₂O₅S

Molecular Weight 410.48 g/mol

IUPAC Name
4-[3-(4-hydroxy-2,5-dimethylphenyl)-1,1-dioxo-

2,1λ⁶-benzoxathiol-3-yl]-2,5-dimethylphenol

SMILES
CC1=CC(=C(C=C1O)C)C2(C3=CC=CC=C3S(=

O)(=O)O2)C4=C(C=C(C(=C4)C)O)C

InChI

1S/C23H22O5S/c1-13-11-20(24)15(3)9-

18(13)23(19-10-16(4)21(25)12-14(19)2)17-7-5-

6-8-22(17)29(26,27)28-23/h5-12,24-25H,1-4H3

Physicochemical and Spectroscopic Data
Xylenol Blue is typically a dark red-brown powder. Its properties are summarized in the table

below, providing key data points for laboratory applications.

Property Value

Physical State Powder / Solid

Appearance Dark red-brown powder

Melting Point 212 °C (decomposes)

Solubility Slightly soluble in water; Soluble in ethanol

λmax (Methanol) 419 – 429 nm

λmax (0.1 N NaOH) 591 – 599 nm

First Transition Range pH 1.2 (Red) – pH 2.8 (Yellow)

Second Transition Range pH 8.0 (Yellow) – pH 9.6 (Blue)

Mechanism of Action as a pH Indicator
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Xylenol Blue's function as a pH indicator is rooted in its ability to exist in different structural

forms, each with a distinct color. As a diprotic acid, it undergoes two separate

protonation/deprotonation events across the pH scale.

Acidic Range (pH 1.2–2.8): At a very low pH (<1.2), the molecule is in its fully protonated,

lactone form, which appears red. As the pH increases, the sultone ring opens, and the first

phenolic proton is lost, leading to a conjugated system that absorbs light in the violet-blue

range, thus appearing yellow.

Alkaline Range (pH 8.0–9.6): The molecule remains in its yellow, singly deprotonated form in

the neutral pH range. As the solution becomes more alkaline (>8.0), the second phenolic

proton is abstracted. This creates a dianionic quinoidal structure with a more extended

conjugated system. This change in electronic configuration shifts the molecule's light

absorption to the yellow-orange region of the spectrum, causing the solution to appear blue.

The following diagram illustrates the structural transitions of Xylenol Blue that correspond to its

color changes at different pH values.

Red Form (H₂In)
pH < 1.2

(Lactone Structure)

 + OH⁻

Yellow Form (HIn⁻)
pH 2.8 - 8.0

(Monoanionic Structure)

 + OH⁻

Blue Form (In²⁻)
pH > 9.6

(Dianionic Quinoidal Structure)

 - H₂O  - H₂O

Click to download full resolution via product page

Caption: pH-Dependent Structural Transitions of Xylenol Blue.
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Xylenol Blue is synthesized via the condensation of p-xylenol with o-sulfobenzoic acid

anhydride.

Experimental Protocol: Synthesis of Xylenol Blue

Reference: Adapted from Cohen, Biochem. J. 16, 31 (1922).

Reagents:

o-Sulfobenzoic acid anhydride

p-Xylenol (2,5-dimethylphenol)

Anhydrous zinc chloride (catalyst)

Procedure:

A mixture of o-sulfobenzoic acid anhydride and a molar excess of p-xylenol is prepared.

Anhydrous zinc chloride is added as a catalyst to facilitate the Friedel-Crafts-type acylation

reaction.

The mixture is heated to allow the condensation reaction to proceed. The temperature and

reaction time must be carefully controlled to optimize the yield and purity of the product.

Upon completion, the crude product is isolated.

Purification is typically achieved by recrystallization from a suitable solvent, such as

ethanol, to yield brown crystals of Xylenol Blue.

Key Applications in Research and Development
Xylenol Blue is a versatile compound with numerous applications in both research and

industrial settings.

pH Indicator: Its primary use is as a pH indicator in acid-base titrations, offering two distinct

and useful transition ranges. It is often used as a 0.02% solution for this purpose.
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Biochemical Assays: The dye serves as a colorimetric indicator in various biochemical

assays, including enzyme activity studies and protein quantification. Its stability under

different conditions makes it a reliable choice.

Microbiology: It is employed in microbiological assays to monitor bacterial growth, as

metabolic byproducts often lead to a change in the pH of the culture medium.

Histology and Cytology: In medical research, Xylenol Blue is utilized as a stain in histology

to enhance the visualization of cellular structures in tissue samples.

Experimental Protocol: Preparation and Use of
Xylenol Blue Indicator Solution
This section details the standard procedure for preparing a Xylenol Blue indicator solution and

its application in a typical acid-base titration.

6.1 Preparation of 0.1% Xylenol Blue Indicator Solution

Materials:

Xylenol Blue powder (100 mg)

Ethanol (95% or absolute, 100 mL)

Volumetric flask (100 mL)

Magnetic stirrer and stir bar

Weighing balance

Procedure:

Accurately weigh 100 mg of Xylenol Blue powder.

Transfer the powder to a 100 mL volumetric flask.

Add approximately 50 mL of ethanol to the flask.
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Place a magnetic stir bar in the flask and stir the mixture until the powder is completely

dissolved.

Once dissolved, add ethanol to the flask until the solution reaches the 100 mL calibration

mark.

Stopper the flask and invert it several times to ensure homogeneity.

Store the solution in a well-sealed, labeled bottle, protected from light.

6.2 Workflow: Acid-Base Titration Using Xylenol Blue

The following diagram outlines the workflow for using the prepared indicator in the titration of a

strong acid with a strong base, targeting the second transition range.
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Start: Prepare Analyte
(e.g., 25 mL HCl)

Add 2-3 drops of
0.1% Xylenol Blue Solution

Observe Initial Color:
Solution turns Yellow

Fill Burette with Titrant
(e.g., 0.1 M NaOH)

Titrate with NaOH,
swirling continuously

Endpoint Reached:
First persistent Blue color appears

Color Change:
Yellow → Green → Blue

Record the volume of
NaOH used

End: Calculate Analyte
Concentration

Click to download full resolution via product page

Caption: Workflow for a strong acid-strong base titration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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